4-cyano-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
Description
4-cyano-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps. The purpose of
Scientific Research Applications
Fluorogenic Probes for Cellular Imaging
Benzothiazole derivatives: are known for their application in the development of fluorogenic probes . These compounds can be used to monitor cellular components and microbiological objects, aiding in the understanding of pathogenesis in living cells . The compound could potentially serve as a selective fluorogenic probe due to its fluorescent properties, which can be fine-tuned for specific cellular imaging applications.
Anti-inflammatory Drug Design
The benzothiazole moiety is a key feature in the synthesis of compounds with anti-inflammatory properties . By acting on cyclooxygenase enzymes (COX-1 and COX-2), derivatives of this compound could be designed to exhibit selective inhibition, which is crucial for reducing side effects and increasing therapeutic efficacy in anti-inflammatory drugs .
Electrosynthesis of Medical Compounds
Benzothiazole derivatives are essential intermediates in the electrosynthesis of a wide variety of medical and pharmaceutical compounds . The compound could be used to synthesize benzothiazoles under mild reaction conditions, making it valuable for the efficient production of pharmacologically active molecules.
Spectroscopy Applications
Due to its potential solvatochromic and fluorogenic properties, this compound could be used as a dye for spectroscopy applications . It can help in the development of new dyes that respond to solvent polarity changes, which is useful for studying molecular interactions and environments .
Pharmacophore Testing
The compound’s structure allows it to be used in testing new pharmacophores —the part of a molecular structure responsible for a particular biological interaction. It can be used to trace cellular uptake and function in living systems, which is vital for drug discovery and development .
Organic Synthesis
In organic chemistry, the compound can serve as a precursor or intermediate in the synthesis of more complex organic molecules. Its reactivity with various chemical groups makes it a versatile building block for creating a range of organic compounds with potential applications in materials science and nanotechnology .
properties
IUPAC Name |
4-cyano-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F2N3OS/c1-21-14-12(18)6-11(17)7-13(14)23-16(21)20-15(22)10-4-2-9(8-19)3-5-10/h2-7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROZYZHYZFNZZBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2SC1=NC(=O)C3=CC=C(C=C3)C#N)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyano-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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